Cas no 2680745-31-5 (benzyl N-(2,2-difluoro-2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate)

• Product Name: benzyl N-(2,2-difluoro-2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate
• CAS No: 2680745-31-5
• MF: C₁₅H₁₆F₂INO₂
• MW: 407.194323539734
• CID: 5624842
• PubChem ID: 165926990
• Update Time: 2025-05-26

benzyl N-(2,2-difluoro-2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,2-difluoro-2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate
• 2680745-31-5
• EN300-28303506
• benzyl N-(2,2-difluoro-2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate

• Inchi： 1S/C15H16F2INO2/c16-15(17,13-7-14(18,8-13)9-13)10-19-12(20)21-6-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,19,20)
• InChI Key： MDEBRFMFEOPBFE-UHFFFAOYSA-N
• SMILES： IC12CC(C(CNC(=O)OCC3C=CC=CC=3)(F)F)(C1)C2

Computed Properties

• Exact Mass: 407.01938g/mol
• Monoisotopic Mass: 407.01938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,2-difluoro-2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate

Comprehensive Overview of Benzyl N-(2,2-Difluoro-2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate (CAS No. 2680745-31-5)

Benzyl N-(2,2-difluoro-2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate is a highly specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[1.1.1]pentane core and difluoroethyl moiety, make it a valuable intermediate for drug discovery and material science applications. This compound, identified by CAS No. 2680745-31-5, has garnered attention due to its role in modulating biological activity and enhancing molecular stability.

The 3-iodobicyclo[1.1.1]pentane fragment in this molecule is particularly noteworthy, as it serves as a bioisostere for aromatic rings or tert-butyl groups in medicinal chemistry. Researchers are increasingly exploring such bridged bicyclic systems to improve drug-like properties, including metabolic stability and solubility. The presence of the iodine atom further enables versatile functionalization via cross-coupling reactions, aligning with the growing demand for click chemistry and late-stage diversification strategies.

In the context of current trends, benzyl carbamate derivatives like this compound are being investigated for their potential in targeted drug delivery systems. The carbamate group offers hydrolytic stability while allowing controlled release of active moieties—a feature highly relevant to prodrug design and sustained-release formulations. These attributes address frequent search queries about "improving drug bioavailability" and "novel drug conjugation techniques."

The difluoroethyl segment introduces interesting stereoelectronic effects, which are pivotal in contemporary fluorine chemistry research. Fluorinated compounds remain a hot topic due to their ability to influence lipophilicity, membrane permeability, and protein binding—key concerns in COVID-19 therapeutics and central nervous system (CNS) drug development. This connection to trending pharmaceutical challenges enhances the compound's relevance in scientific discourse.

From a synthetic chemistry perspective, the compound's architecture presents exciting opportunities for catalyzed C-H activation and photoredox transformations—two areas dominating recent literature. Its bicyclo[1.1.1]pentane scaffold is particularly valuable for creating three-dimensional molecular geometries, addressing the pharmaceutical industry's shift away from flat aromatic structures to combat drug attrition rates.

Analytical characterization of CAS 2680745-31-5 typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR for fluorine analysis) and high-resolution mass spectrometry. These methods are frequently searched in relation to "structure elucidation of complex organofluorine compounds," reflecting the compound's alignment with analytical chemistry trends.

Environmental and regulatory aspects of such compounds are increasingly scrutinized. While benzyl N-(2,2-difluoro-2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate isn't classified as hazardous, its iodine-containing nature warrants proper disposal considerations—a topic often queried regarding "green chemistry in pharmaceutical synthesis." This positions the compound within discussions about sustainable chemical manufacturing.

The commercial availability of this compound through specialty chemical suppliers has made it accessible for high-throughput screening campaigns. Its structural complexity offers valuable insights for computational chemists developing AI-driven molecular design algorithms—another rapidly growing research area frequently searched in connection with "machine learning in drug discovery."

Future research directions for this compound likely involve exploring its bioconjugation potential and application in proteolysis-targeting chimeras (PROTACs)—two cutting-edge therapeutic modalities. The compound's ability to serve as a spacer or linker in such systems could prove invaluable, addressing common search terms like "next-generation drug modalities."

In summary, benzyl N-(2,2-difluoro-2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate represents a fascinating intersection of modern synthetic chemistry, pharmaceutical innovation, and materials science. Its multifaceted applications and relevance to current research trends ensure its continued importance in scientific exploration and industrial applications.